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For Researchers, Scientists, and Drug Development Professionals

Holmium chloride serves as a critical precursor for the doping of holmium ions (Ho³⁺) into

silica-based optical fibers. These holmium-doped fibers (HDFs) are the foundational gain

medium for a variety of high-performance fiber lasers and amplifiers operating in the eye-safe 2

µm spectral region. This wavelength window is of significant interest for a broad range of

applications, from medical surgery and atmospheric sensing to military and telecommunications

applications. This document provides an in-depth overview of the applications of holmium-

doped fibers, detailed experimental protocols for their use in laser and amplifier systems, and a

summary of key performance data.

Applications of Holmium-Doped Fiber Lasers and
Amplifiers
Holmium-doped fiber lasers (HDFLs) and amplifiers (HDFAs) are prized for their emission

wavelengths, which fall within a window of high atmospheric transmission and are strongly

absorbed by water, making them particularly suitable for biological applications.[1][2] Key

application areas include:

Medical Surgery: The strong water absorption at ~2 µm allows for precise and efficient

cutting and ablation of tissue with minimal collateral damage.[2][3] This has made Ho:YAG

(Holmium-doped Yttrium Aluminum Garnet) lasers, and increasingly HDFLs, the standard for
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procedures such as lithotripsy (breaking kidney stones) and benign prostatic hyperplasia

(BPH) treatment.[2][3]

Military and LIDAR: The eye-safe nature of wavelengths beyond 1.4 µm makes HDFLs ideal

for applications where the laser beam may be transmitted through open environments, such

as in Light Detection and Ranging (LIDAR) systems for remote sensing and military

rangefinders.[4][5]

High-Energy Lasers: HDFLs are attractive candidates for directed energy applications due to

their eye-safe operation.[6]

Telecommunications: Holmium-doped fiber amplifiers (HDFAs) are being explored to open

up new amplification windows in optical communication networks, particularly in the 2-2.15

µm range, to address the increasing demand for bandwidth.[7][8]

Material Processing: The unique wavelength of holmium lasers can be advantageous for

processing certain polymers and other materials.

Quantitative Performance Data
The performance of holmium-doped fiber lasers and amplifiers is dependent on various factors

including the concentration of holmium ions, the composition of the fiber core, the pump

wavelength, and the overall cavity design. The following tables summarize key performance

metrics from various studies.
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Holmium-

Doped Fiber

Laser

Performance

Pump

Wavelength (nm)

Output

Wavelength (nm)

Output Power

(W)

Slope Efficiency

(%)
Reference

1940 2100 35.4 79 [9]

1940 2100 22.5 81 [9]

1950 ~2000 96 74 [6]

1130 2070 - - [10]

Holmium-

Doped Fiber

Amplifier

Performance

Pump

Wavelength (nm)

Signal

Wavelength (nm)
Peak Gain (dB)

Output Power

(W)
Reference

1950 2051 43 3.5 [11][12]

1940 2032.1 56.5 3 [8]

1150 2040 25 - [13]

1950 2060 41 - [13]

2008 2090 39 - [13]

1840-1860 -

8-10

(improvement

over 1940 nm

pump)

3-6

(improvement

over 1940 nm

pump)

[7]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://opg.optica.org/oe/viewmedia.cfm?uri=oe-33-7-14843&html=true
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-33-7-14843&html=true
https://www.spiedigitallibrary.org/conference-proceedings-of-spie/10637/1063704/Recent-advances-in-holmium-doped-fibers-for-high-energy-lasers/10.1117/12.2310134.full
https://www.researchgate.net/figure/Top-Layout-of-the-experimental-setup-crosses-mark-splices-center-schematics-of-Ho_fig5_323713985
https://ieeexplore.ieee.org/document/8426981/
https://opg.optica.org/abstract.cfm?uri=cleo_at-2018-JTh2A.132
https://www.mdpi.com/2304-6732/9/4/245
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-24-13-13946&html=true
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-24-13-13946&html=true
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-24-13-13946&html=true
https://www.spiedigitallibrary.org/conference-proceedings-of-spie/11665/116650F/Novel-highly-efficient-in-band-pump-wavelengths-for-Ho-doped/10.1117/12.2578315.short
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14488224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Fabrication of Holmium-Doped Silica Fibers
Holmium-doped fibers are typically fabricated using the Modified Chemical Vapor Deposition

(MCVD) technique in conjunction with a solution doping or nanoparticle doping method.[9][14]

Holmium(III) chloride (HoCl₃) is a common precursor for introducing holmium ions into the

glass matrix.[14][15]

Methodology:

MCVD Process: A high-purity silica substrate tube is mounted on a lathe and heated with an

oxy-hydrogen torch. Precursor chemicals like SiCl₄ and GeCl₄ are passed through the tube

with oxygen to form a porous silica-germania soot layer on the inner surface. This layer will

form the core of the optical fiber.

Solution Doping:

A solution is prepared by dissolving holmium(III) chloride and aluminum chloride (as a co-

dopant to improve holmium solubility) in ethanol.[14]

The porous soot layer is then soaked in this solution for a controlled period.

The tube is subsequently drained, and the doped soot is dried and sintered at a high

temperature to form a solid, doped glass layer.

Nanoparticle Doping:

Alternatively, a suspension of aluminum oxide nanoparticles and a solution of holmium(III)

chloride in ethanol can be used to soak the porous soot layer.[14]

Preform Collapse and Fiber Drawing: The doped tube is then collapsed at a higher

temperature into a solid glass rod known as a preform. This preform is then drawn into a thin

optical fiber of the desired diameter using a fiber drawing tower.[14]
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Fabrication of Holmium-Doped Fiber.

Protocol 2: Construction of a Holmium-Doped Fiber
Laser
A common configuration for an HDFL is a Fabry-Pérot cavity, which can be constructed using

fiber Bragg gratings (FBGs) as mirrors.

Methodology:

Pump Source: A high-power thulium-doped fiber laser (TDFL) operating around 1950 nm is

typically used as the pump source.[9] This wavelength efficiently excites the holmium ions.

Wavelength Division Multiplexer (WDM): The pump light is coupled into the holmium-doped

fiber (HDF) through a WDM. The WDM combines the pump wavelength with the laser signal

wavelength (~2100 nm) onto the same fiber.

Gain Medium: A specific length of HDF is spliced to the output of the WDM. The optimal

length depends on the holmium concentration and pump power.

Laser Cavity:
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A high-reflectivity (HR) FBG at the laser wavelength (e.g., 2100 nm) is spliced to one end

of the HDF, forming the back mirror of the cavity.

The other end of the HDF can be perpendicularly cleaved to utilize the ~4% Fresnel

reflection as the output coupler (OC), or a low-reflectivity (LR) FBG can be used.[9]

Output and Measurement: The laser output from the OC is directed to a power meter and an

optical spectrum analyzer for characterization. A dichroic mirror or filter may be used to

separate the unabsorbed pump light from the laser signal.[9]

Thulium-Doped
Fiber Laser (~1950 nm)

WDM

High-Reflectivity
FBG (~2100 nm)

Holmium-Doped Fiber
(Gain Medium)

Output Coupler
(e.g., Cleaved End)

Laser Output
(~2100 nm)

Click to download full resolution via product page
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Holmium-Doped Fiber Laser Experimental Setup.

Holmium Ion Energy Level Transitions
The operation of a holmium-doped fiber laser relies on the electronic transitions within the

holmium ions embedded in the silica glass matrix. The diagram below illustrates a simplified

energy level scheme for Ho³⁺ relevant to pumping at ~1.95 µm and lasing at ~2.1 µm.

Pumping and Emission Mechanism:

Pump Absorption: Ground state (⁵I₈) holmium ions absorb pump photons at ~1.95 µm,

exciting them to the ⁵I₇ energy level.

Stimulated Emission: A population inversion is created between the ⁵I₇ and ⁵I₈ levels.

Photons with energy corresponding to the ~2.1 µm transition can stimulate the excited ions

to return to the ground state, emitting a photon of the same energy and phase. This process

is amplified as the light travels through the fiber, leading to laser oscillation.

Energy Transfer Upconversion (ETU): At high holmium concentrations, two nearby excited

ions in the ⁵I₇ state can interact. One ion transfers its energy to the other, promoting it to a

higher energy level (e.g., ⁵I₅ or ⁵I₆) while the first ion returns to the ground state (⁵I₈). This is

a loss mechanism that can reduce laser efficiency.

Energy Transfer Upconversion (ETU)

⁵I₈ (Ground State)

⁵I₇

Pump Absorption
(~1.95 µm)

Stimulated Emission
(~2.1 µm)

⁵I₆ ⁵I₅ Ho³⁺ (⁵I₇)

Ho³⁺ (⁵I₈)

Ho³⁺ (⁵I₇)

Ho³⁺ (⁵I₅ / ⁵I₆)
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Simplified Ho³⁺ Energy Level Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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